Cas no 2097903-86-9 (3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole)

• Product Name: 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole
• CAS No: 2097903-86-9
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 6167423
• PubChem ID: 126853063
• Update Time: 2025-07-22

3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole
• F6540-4101
• AKOS040701810
• 2097903-86-9

• Inchi： 1S/C10H15N3OS/c1-14-8-4-5-13(6-8)10-11-9(12-15-10)7-2-3-7/h7-8H,2-6H2,1H3
• InChI Key： YWXTZPZQVYNRMU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2CC2)=N1)N1CCC(C1)OC

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole

Exploring the Chemistry and Applications of 3-Cyclopropyl-5-(3-Methoxypyrrolidin-1-yl)-1,2,4-Thiadiazole (CAS No. 2097903-86-9)

The compound 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole (CAS No. 2097903-86-9) is a fascinating heterocyclic molecule that has garnered significant attention in medicinal chemistry and agrochemical research. Its unique structure, featuring a 1,2,4-thiadiazole core substituted with a cyclopropyl group and a 3-methoxypyrrolidine moiety, makes it a versatile scaffold for drug discovery and material science applications.

Recent trends in pharmaceutical research highlight the growing interest in thiadiazole derivatives, particularly those with pyrrolidine substitutions, due to their potential bioactivity. The 3-methoxypyrrolidin-1-yl group in this compound is particularly noteworthy, as methoxy-substituted nitrogen heterocycles are known to influence pharmacokinetic properties such as metabolic stability and membrane permeability. This aligns with current industry focus on improving drug-like properties of small molecules.

From a synthetic chemistry perspective, the cyclopropyl-thiadiazole combination presents interesting challenges and opportunities. Cyclopropane rings are valued in medicinal chemistry for their ability to constrain molecular conformations while maintaining favorable physicochemical properties. The incorporation of this motif with the 1,2,4-thiadiazole system creates a structurally rigid framework that may enhance target binding specificity - a key consideration in modern drug design approaches.

The compound's potential applications extend beyond pharmaceuticals. In materials science, thiadiazole-containing compounds have shown promise in organic electronics due to their electron-accepting capabilities. The presence of both nitrogen and sulfur heteroatoms in the 1,2,4-thiadiazole ring contributes to interesting electronic properties that could be valuable in developing new organic semiconductors or photovoltaic materials.

Analytical characterization of 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C NMR), mass spectrometry, and X-ray crystallography when single crystals can be obtained. These methods help confirm the structure and purity of this compound, which is crucial for research applications. The methoxypyrrolidine proton signals often appear as distinct multiplets in the 3-4 ppm region of the ¹H NMR spectrum.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to compounds like 2097903-86-9. Current efforts focus on minimizing hazardous byproducts, reducing solvent usage, and employing catalytic methods for constructing the thiadiazole ring system. These developments align with the pharmaceutical industry's increasing emphasis on environmentally friendly synthesis protocols.

The stability profile of 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole under various conditions is another area of investigation. Preliminary studies suggest that the compound demonstrates reasonable stability at room temperature when protected from light and moisture, though the thiadiazole ring may be susceptible to hydrolysis under strongly acidic or basic conditions. Proper storage in inert atmospheres is recommended for long-term preservation.

From a drug discovery perspective, the compound's molecular weight (approximately 239 g/mol) and calculated physicochemical properties place it within the desirable range for potential drug candidates. The methoxypyrrolidine moiety may contribute to improved solubility compared to simpler pyrrolidine analogs, while the cyclopropyl group could enhance metabolic stability - both important considerations in lead optimization programs.

Recent patent literature reveals growing interest in thiadiazole-pyrrolidine hybrids similar to this compound for various therapeutic applications. While specific biological data for 2097903-86-9 may be limited in public literature, structurally related compounds have shown activity against several biological targets, suggesting potential avenues for further investigation of this particular molecule.

The commercial availability of 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole from specialty chemical suppliers has facilitated its study in academic and industrial settings. Researchers interested in this compound should verify its purity through appropriate analytical methods and consider its handling characteristics, particularly if working with larger quantities.

Future research directions for this compound class may include exploration of its potential in fragment-based drug discovery, given its moderate size and presence of multiple hydrogen bond acceptors. The thiadiazole nitrogen atoms and pyrrolidine oxygen could serve as key interaction points with biological targets. Additionally, the compound's potential as a building block for more complex structures continues to attract synthetic chemists' attention.

In conclusion, 3-cyclopropyl-5-(3-methoxypyrrolidin-1-yl)-1,2,4-thiadiazole (CAS No. 2097903-86-9) represents an interesting example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire research into its properties and possible uses, making it a compound worth watching in chemical and pharmaceutical innovation.